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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diglycolic acid-d4, a deuterated
form of Diglycolic acid. This document is intended for researchers, scientists, and professionals
in drug development who require detailed information on the properties, synthesis, and
application of this stable isotope-labeled compound.

Core Compound Data

Diglycolic acid-d4 serves as an invaluable internal standard for the quantitative analysis of its
unlabeled counterpart, Diglycolic acid, in various biological and environmental matrices. Its
physical and chemical properties are summarized below.

Property Value Reference(s)
CAS Number 1032504-39-4 [1]

Molecular Formula C4aH2D40s

Molecular Weight 138.11 g/mol [1]

Diglycolic-2,2,2',2'-d4 acid,
Synonyms ] ] ] [1]
2,2'-Oxybis[acetic-2,2-d2 acid]

Appearance White to off-white solid
Purity Typically 298%
Isotopic Enrichment Typically 299% Deuterium
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Metabolic Significance of Diglycolic Acid

Diglycolic acid (DGA) is the primary toxic metabolite of diethylene glycol (DEG), a compound
that has been implicated in numerous poisoning incidents leading to acute kidney injury.[2][3][4]
The metabolic pathway involves the sequential oxidation of DEG, first to 2-hydroxyethoxyacetic
acid (HEAA) and subsequently to DGA.[2][4] The accumulation of DGA in the proximal tubule
cells of the kidney, mediated by sodium dicarboxylate transporters (NaDC-1), is the key
mechanism of its nephrotoxicity.[3][5]
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Metabolic pathway of Diethylene Glycol to Diglycolic Acid.

Synthesis of Diglycolic Acid-d4

While a specific, published protocol for the synthesis of Diglycolic acid-d4 is not readily
available, a plausible synthetic route can be adapted from established methods for the
synthesis of unlabeled Diglycolic acid.[6][7] One such method involves the oxidation of a
deuterated precursor. A potential starting material would be diethylene glycol-d8, which can be
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oxidized to yield Diglycolic acid-d4. Alternatively, a method involving the ring-opening of 1,4-
dioxan-2-one could be adapted using deuterated reagents.[7][8]

Proposed Experimental Protocol for Synthesis

This proposed protocol is based on the oxidation of 1,4-dioxan-2-one.[7][8]
Materials:

e 1,4-Dioxan-2-one

o Deuterium oxide (D20)

e Strong acid catalyst (e.g., deuterated sulfuric acid)

e Anhydrous sodium sulfate

e Organic solvent (e.g., diethyl ether)

o Standard laboratory glassware and equipment

Procedure:

e Hydrolysis with Deuterium Oxide: In a round-bottom flask equipped with a reflux condenser,
dissolve 1,4-dioxan-2-one in an excess of deuterium oxide.

» Acid Catalysis: Add a catalytic amount of deuterated sulfuric acid to the solution.

o Reflux: Heat the mixture to reflux and maintain for several hours to ensure complete
hydrolysis and deuterium exchange.

o Work-up: After cooling to room temperature, neutralize the reaction mixture with a suitable
base (e.g., sodium carbonate).

o Extraction: Extract the aqueous solution with an organic solvent such as diethyl ether to
remove any unreacted starting material.

 Acidification and Isolation: Acidify the aqueous layer with a strong acid (e.g., HCI) to
protonate the carboxylate groups.
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» Final Extraction and Drying: Extract the acidified aqueous layer with diethyl ether. Combine
the organic extracts and dry over anhydrous sodium sulfate.

» Solvent Removal and Purification: Remove the solvent under reduced pressure to yield
crude Diglycolic acid-d4. The product can be further purified by recrystallization.

Application in Quantitative Analysis

Diglycolic acid-d4 is primarily used as an internal standard in analytical methods, such as
liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate quantification
of Diglycolic acid in various biological samples.[9][10]

Experimental Protocol: Quantification of Diglycolic Acid
in Biological Matrices using LC-MS/MS

This protocol is a general guideline and may require optimization for specific matrices and
instrumentation.

1. Sample Preparation (Protein Precipitation):

e To 100 pL of biological sample (e.g., plasma, urine), add 20 pL of a known concentration of
Diglycolic acid-d4 internal standard solution.

e Add 400 pL of ice-cold acetonitrile to precipitate proteins.

» Vortex the mixture for 1 minute.

o Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.
o Carefully transfer the supernatant to a clean tube for analysis.

2. LC-MS/MS Analysis:

e Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

o Column: A suitable column for the separation of polar organic acids, such as a hydrophilic
interaction liquid chromatography (HILIC) column.[11]
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» Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

e Mass Spectrometer (MS): A triple quadrupole mass spectrometer operated in negative ion
mode using electrospray ionization (ESI).

e Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-
product ion transitions for both Diglycolic acid and Diglycolic acid-d4.

Analyte Precursor lon (m/z) Product lon (m/z)
Diglycolic Acid 133.0 73.0
Diglycolic Acid-d4 137.0 76.0

3. Data Analysis:

e The concentration of Diglycolic acid in the sample is determined by calculating the ratio of
the peak area of the analyte to the peak area of the internal standard and comparing this to a
calibration curve prepared with known concentrations of unlabeled Diglycolic acid and a
constant concentration of the deuterated internal standard.
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Workflow for the quantitative analysis of Diglycolic Acid.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15088418?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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